Cas no 1956566-54-3 (N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide)
N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide
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- Inchi: 1S/C19H24N6O/c1-15-8-4-5-9-16(15)12-17-21-23-25(22-17)13-18(26)24(2)19(14-20)10-6-3-7-11-19/h4-5,8-9H,3,6-7,10-13H2,1-2H3
- InChI Key: INHKQPSAKJCLOE-UHFFFAOYSA-N
- SMILES: N1=C(CC2=CC=CC=C2C)N=NN1CC(N(C1(C#N)CCCCC1)C)=O
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 601.6±65.0 °C(Predicted)
- pka: -0.03±0.12(Predicted)
N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26680888-0.05g |
N-(1-cyanocyclohexyl)-N-methyl-2-{5-[(2-methylphenyl)methyl]-2H-1,2,3,4-tetrazol-2-yl}acetamide |
1956566-54-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide
N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide: A Comprehensive Overview
N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide (CAS No. 1956566-54-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The molecular structure of N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide is particularly noteworthy. The presence of a cyano group on the cyclohexyl ring, a methyl group on the phenyl ring, and a tetrazole moiety contributes to its distinct chemical and biological properties. The tetrazole ring is known for its ability to mimic carboxylic acid functionalities, making it a valuable scaffold in drug design. Additionally, the cyano group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development.
The synthesis of N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide typically involves multi-step reactions, including the formation of the tetrazole ring and subsequent functional group modifications. Recent studies have explored various synthetic routes to optimize yield and purity. For instance, a one-pot synthesis method using microwave-assisted conditions has been reported to significantly reduce reaction time and improve overall efficiency. This approach not only streamlines the production process but also enhances the scalability for industrial applications.
In terms of biological activities, N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide has demonstrated promising pharmacological properties. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. These findings suggest potential applications in treating inflammatory diseases such as arthritis and asthma.
Beyond its anti-inflammatory properties, N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide has also shown antiviral activity against several viral strains. Studies have indicated that this compound can interfere with viral replication by targeting specific viral enzymes or host cell factors essential for viral entry and assembly. This broad-spectrum antiviral activity makes it a promising candidate for developing new antiviral therapies.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide in human subjects. Preliminary results from phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for further clinical investigations. These trials aim to validate the therapeutic potential of this compound in treating various diseases and conditions.
In conclusion, N-(1-Cyanocyclohexyl)-N-methyl-5-[(2-methylphenyl)methyl]-2H-tetrazole-2-acetamide (CAS No. 1956566-54-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for developing novel therapeutic agents. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and potential applications in medicine.
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